Cas no 135383-60-7 ((S)-Dolaphenine hydrochloride)

• Product Name: (S)-Dolaphenine hydrochloride
• CAS No: 135383-60-7
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• MDL: MFCD24646592
• CID: 2102542
• Update Time: 2025-06-26

(S)-Dolaphenine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-phenyl-1-(thiazol-2-yl)ethanaMine hydrochloride
• (S)-2-phenyl-1-(thiazol-2-yl)ethanamine
• (S)-Dolaphenine (hydrochloride)
• (S)-alpha-(Phenylmethyl)-2-thiazolemethanamine monohydrochloride
• (S)-Dolaphenine hydrochloride

• MDL： MFCD24646592
• Inchi： InChI=1S/C11H12N2S.ClH/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9;/h1-7,10H,8,12H2;1H/t10-;/m0./s1
• InChI Key： XQCUEKANDANWHG-PPHPATTJSA-N
• SMILES： N[C@H](C1=NC=CS1)CC2=CC=CC=C2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

(S)-Dolaphenine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (S)-Dolaphenine hydrochloride

Comprehensive Overview of (S)-Dolaphenine Hydrochloride (CAS No. 135383-60-7): Properties, Applications, and Research Insights

(S)-Dolaphenine hydrochloride (CAS No. 135383-60-7) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a stereospecific derivative, it belongs to the class of amino acid derivatives, which are widely explored for their role in drug development and peptide synthesis. The compound's enantiomeric purity and hydrochloride salt form enhance its stability and solubility, making it a valuable intermediate in modern medicinal chemistry.

The growing interest in (S)-Dolaphenine HCl aligns with current trends in precision medicine and targeted drug delivery, where researchers prioritize compounds with high stereochemical control. Searches for "chiral building blocks in drug discovery" and "amino acid-based pharmaceuticals" reflect the demand for specialized reagents like 135383-60-7. Its molecular structure, featuring a phenylalanine backbone, enables interactions with biological targets such as enzymes and receptors, which is critical for designing peptide mimetics and small-molecule inhibitors.

In synthetic applications, (S)-Dolaphenine hydrochloride serves as a key precursor for asymmetric synthesis and catalysis. Recent studies highlight its utility in constructing bioactive peptides with improved pharmacokinetic profiles. The compound's compatibility with solid-phase peptide synthesis (SPPS) techniques further expands its relevance in producing therapeutic peptides, a market projected to grow exponentially due to advancements in personalized therapies.

From a regulatory perspective, CAS 135383-60-7 is classified as a non-hazardous research chemical under standard laboratory conditions. However, its handling requires adherence to Good Laboratory Practices (GLP) to ensure reproducibility and safety. Analytical methods such as HPLC and chiral chromatography are routinely employed to verify its purity, which typically exceeds 98% in commercial supplies. This level of quality control is essential for applications in preclinical studies and high-throughput screening.

Emerging discussions in scientific forums often link (S)-Dolaphenine HCl to innovations in neuropharmacology and metabolic disorder research. For instance, its structural similarity to endogenous neurotransmitters has prompted investigations into GPCR modulation and blood-brain barrier penetration. These explorations address frequently searched queries like "peptide-based CNS drugs" and "amino acid derivatives for neurodegeneration," underscoring the compound's multidisciplinary appeal.

Environmental and sustainability considerations also shape the discourse around 135383-60-7. Manufacturers increasingly adopt green chemistry principles to optimize its synthesis, reducing waste and energy consumption. Such efforts resonate with global initiatives for sustainable pharmaceutical production, a topic gaining traction in both academic and industrial settings.

In summary, (S)-Dolaphenine hydrochloride (CAS No. 135383-60-7) exemplifies the convergence of chiral chemistry, drug development, and biotechnology. Its versatility as a research tool and therapeutic enabler positions it at the forefront of contemporary scientific inquiry, addressing pressing challenges in disease treatment and material science. As the demand for enantiomerically pure compounds rises, this molecule will likely remain a focal point for innovation in life sciences.